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Compound of Interest

Compound Name: Petroselinyl methane sulfonate

Cat. No.: B15548868

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Petroselinyl methane sulfonate (C19H38O3S) is an ester product derived from petroselinic

acid, a naturally occurring fatty acid.[1] As with any novel compound intended for research or

pharmaceutical development, detailed structural characterization is paramount. This guide

provides an in-depth overview of the expected spectroscopic signature of Petroselinyl
methane sulfonate, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS). The information herein is compiled from analyses of its precursors and related alkyl

methanesulfonates to provide a predictive framework for its characterization.

Predicted Spectroscopic Data
Due to the limited availability of direct experimental data for Petroselinyl methane sulfonate,

the following tables summarize the expected NMR and MS characteristics. These predictions

are based on the known spectroscopic data of petroselinic acid and general principles of NMR

and MS applied to alkyl methane sulfonates.

Table 1: Predicted ¹H NMR Data for Petroselinyl Methane Sulfonate in CDCl₃
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~5.4 m 2H -CH=CH-

~4.2 t 2H -CH₂-O-SO₂-

~3.0 s 3H CH₃-SO₂-

~2.3 t 2H
-CH₂-COO- (from

precursor)

~2.0 m 4H Allylic -CH₂-

~1.6 m 2H -CH₂-CH₂-O-

~1.3 m ~20H -(CH₂)n-

~0.9 t 3H Terminal -CH₃

Table 2: Predicted ¹³C NMR Data for Petroselinyl Methane Sulfonate in CDCl₃

Chemical Shift (ppm) Assignment

~130 -CH=CH-

~70 -CH₂-O-SO₂-

~37 CH₃-SO₂-

~34 -CH₂-COO- (from precursor)

~32 Allylic -CH₂-

~29-30 -(CH₂)n-

~25 -CH₂-CH₂-O-

~22 -CH₂-CH₃

~14 Terminal -CH₃

Table 3: Predicted Mass Spectrometry Fragmentation for Petroselinyl Methane Sulfonate

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15548868/docs?utm_src=pdf-body#spectroscopic-analysis-of-petroselinyl-methane-sulfonate-a-technical-guide
https://www.benchchem.com/product/b15548868/docs?utm_src=pdf-body#spectroscopic-analysis-of-petroselinyl-methane-sulfonate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z Ion

346.26 [M]⁺ (Molecular Ion)

267.24 [M - CH₃SO₂O]⁺

95.01 [CH₃SO₂]⁺

79.95 [SO₃]⁺

Experimental Protocols
The following are detailed methodologies for the spectroscopic analysis of Petroselinyl
methane sulfonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of Petroselinyl methane sulfonate in

0.5-0.7 mL of deuterated chloroform (CDCl₃).

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition:

Acquire spectra at 25°C.

Use a standard pulse sequence.

Set a spectral width of approximately 16 ppm.

Employ a relaxation delay of 1-2 seconds.

Accumulate at least 16 scans to ensure a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire spectra at 25°C.

Use a proton-decoupled pulse sequence.
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Set a spectral width of approximately 220 ppm.

Employ a relaxation delay of 2-5 seconds.

Accumulate a sufficient number of scans for adequate signal-to-noise (this may range from

hundreds to thousands of scans depending on sample concentration).

Data Processing: Process the raw data using appropriate NMR software. This includes

Fourier transformation, phase correction, baseline correction, and referencing the chemical

shifts to the residual solvent peak (CHCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Mass Spectrometry (MS)

Sample Preparation: Prepare a dilute solution of Petroselinyl methane sulfonate
(approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

Instrumentation: Use a high-resolution mass spectrometer, such as a Q-TOF (Quadrupole

Time-of-Flight) or Orbitrap instrument, coupled with an appropriate ionization source.

Electrospray Ionization (ESI-MS):

Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

Acquire data in positive ion mode.

Set the capillary voltage, cone voltage, and desolvation gas temperature and flow to

optimal values for the instrument and analyte.

Gas Chromatography-Mass Spectrometry (GC-MS) (for the precursor, petroselinic acid):

Derivatize the sample (e.g., trimethylsilyl ester) to increase volatility.

Use a capillary column suitable for fatty acid methyl ester analysis (e.g., DB-WAX or

similar).

Employ a temperature program that allows for the separation of the analyte from other

components.
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Use electron ionization (EI) at 70 eV.

Data Analysis: Analyze the resulting mass spectra for the molecular ion peak and

characteristic fragment ions. Use the accurate mass measurements to confirm the elemental

composition.

Visualizations
Workflow for Spectroscopic Analysis of a Novel Compound
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Synthesis & Purification

Data Interpretation & Validation

Synthesis of Petroselinyl
Methane Sulfonate

Purification (e.g., Chromatography)

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(HRMS)

Structure Elucidation

Purity Assessment

Structure Validation

Petroselinyl Methane Sulfonate
[M]⁺

m/z = 346.26

[M - CH₃SO₂O]⁺
m/z = 267.24

- CH₃SO₂O•

[CH₃SO₂]⁺
m/z = 95.01

- C₁₈H₃₅O•
[SO₃]⁺

m/z = 79.95
- CH₃•
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15548868?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/petroselinyl-methane-sulfonate.html?locale=ko-KR
https://www.benchchem.com/product/b15548868/docs#spectroscopic-analysis-of-petroselinyl-methane-sulfonate-a-technical-guide
https://www.benchchem.com/product/b15548868/docs#spectroscopic-analysis-of-petroselinyl-methane-sulfonate-a-technical-guide
https://www.benchchem.com/product/b15548868/docs#spectroscopic-analysis-of-petroselinyl-methane-sulfonate-a-technical-guide
https://www.benchchem.com/product/b15548868/docs#spectroscopic-analysis-of-petroselinyl-methane-sulfonate-a-technical-guide
https://www.benchchem.com/product/b15548868?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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